Cas no 933880-99-0 (1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-)

• Product name: 1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-
• CAS No: 933880-99-0
• MF: C₉H₉F₂N₃
• MW: 0
• CID: 1981037
• PubChem ID: 55264251

1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-
• AKOS006306024
• 933880-99-0
• 1H-Indazol-3-amine,6-(difluoromethyl)-4-methyl-

• Inchi： InChI=1S/C9H9F2N3/c1-4-2-5(8(10)11)3-6-7(4)9(12)14-13-6/h2-3,8H,1H3,(H3,12,13,14)
• InChI Key： IYOCFSNPARQLKS-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC2=C1C(=NN2)N)C(F)F

Computed Properties

• Exact Mass: 197.076
• Monoisotopic Mass: 197.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 2.2